Cas no 125616-18-4 (Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22,28-diethyl-5',6'-dihydro-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,29-octamethyl-,(1R,2'S,5'S,6S,6'S,7R,7E,8S,10R,11R,12S,14R,15S,16R,21E,22R,23E,25S,28S,29R)-)

• Product Name: Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22,28-diethyl-5',6'-dihydro-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,29-octamethyl-,(1R,2'S,5'S,6S,6'S,7R,7E,8S,10R,11R,12S,14R,15S,16R,21E,22R,23E,25S,28S,29R)-
• CAS No: 125616-18-4
• MF: C₄₆H₇₄O₁₂
• MW: 819.07257604599
• CID: 219129
• PubChem ID: 6441209
• Update Time: 2025-04-19

Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22,28-diethyl-5',6'-dihydro-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,29-octamethyl-,(1R,2'S,5'S,6S,6'S,7R,7E,8S,10R,11R,12S,14R,15S,16R,21E,22R,23E,25S,28S,29R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22,28-diethyl-5',6'-dihydro-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,29-octamethyl-,(1R,2'S,5'S,6S,6'S,7R,7E,8S,10R,11R,12S,14R,15S,16R,21E,22R,23E,25S,28S,29R)-
• 44-homooligomycin B
• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22,28-diethyl-5',6'-dihydro-7,
• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone...
• (1R,4E,5'S,6S,6'S,7R,8S,10R,11S,12S,14R,15S,16R,18Z,20Z,22R,25S,27S,28S)-22,28-diethyl-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,29-octamethyl-5',6'-dihydro-3H,9H,13H-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]-3,3',9,13(4'H)-tetrone
• 26-Demethyl-26-ethyl-28-oxooligomycin A
• NK86-O279I
• Oligomycin A, 26-demethyl-26-ethyl-28-oxo-
• (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18Z,20Z,22R,25S,27S,28S)-22,28-diethyl-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,29-octamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,3',9,13-tetrone
• NK86-0279 I
• 125616-18-4

• Inchi： 1S/C46H74O12/c1-12-33-18-16-14-15-17-26(4)43(53)45(11,55)44(54)32(10)41(52)31(9)40(51)30(8)39(50)25(3)19-22-38(49)56-42-29(7)35(21-20-33)57-46(34(42)13-2)37(48)23-27(5)36(58-46)24-28(6)47/h14-16,18-19,22,25-36,39,41-43,47,50,52-53,55H,12-13,17,20-21,23-24H2,1-11H3/b15-14-,18-16-,22-19+/t25-,26+,27-,28+,29?,30-,31-,32-,33-,34-,35-,36-,39+,41+,42+,43-,45+,46+/m0/s1
• InChI Key： VVNFPMGPKYNROA-MZRZIRKFSA-N
• SMILES： O1[C@H]2CC[C@H](C=CC=CC[C@@H](C)[C@@H]([C@](C)(C([C@@H](C)[C@@H]([C@@H](C)C([C@@H](C)[C@@H]([C@@H](C)C=CC(=O)O[C@H](C2C)[C@H](CC)[C@]21C(C[C@H](C)[C@H](C[C@@H](C)O)O2)=O)O)=O)O)=O)O)O)CC |c:5,7,t:27|

Computed Properties

• Exact Mass: 818.518028
• Monoisotopic Mass: 818.518028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 4
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 6.4
• Topological Polar Surface Area: 197

Experimental Properties

• Density: 1.16
• Boiling Point: 918.2°C at 760 mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.545
• PSA: 197.12000
• LogP: 5.45170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues